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Compound of Interest

Compound Name: Aurantinidin

Cat. No.: B104973

Disclaimer: A specific Safety Data Sheet (SDS) for Aurantinidin is not readily available in
public domains. The following disposal procedures are based on the general safety profiles of
anthocyanins and flavonoids, the chemical class to which Aurantinidin belongs, as well as
standard best practices for laboratory chemical waste management. Researchers should
always consult their institution's Environmental Health and Safety (EHS) department for
specific guidance and to ensure compliance with local, state, and federal regulations.

Aurantinidin is a water-soluble plant pigment belonging to the anthocyanidin class of
flavonoids.[1] While anthocyanins are generally not classified as hazardous substances, proper
disposal is crucial to maintain a safe and compliant laboratory environment.

Chemical and Physical Properties of Aurantinidin

A summary of the key quantitative data for Aurantinidin is provided below. This information is
essential for understanding its behavior and potential interactions.

Property Value Source(s)
Molecular Formula C15H1106™ [2]
Molar Mass 287.24 g/mol [1]

Red, crystalline solid
Appearance
(expected)

Solubility Water-soluble [1]
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Personal Protective Equipment (PPE) and Handling

When handling Aurantinidin powder or solutions, it is important to use appropriate personal
protective equipment to minimize exposure.

¢ Gloves: Wear nitrile or other chemically resistant gloves.
o Eye Protection: Use safety glasses or goggles.

o Lab Coat: A standard lab coat is recommended to protect clothing.

Step-by-Step Disposal Protocol for Aurantinidin
Waste

This protocol outlines the recommended steps for the safe disposal of Aurantinidin and
materials contaminated with it.

o Waste Identification and Segregation:

o Solid Waste: Includes pure Aurantinidin powder, contaminated absorbent materials (e.g.,
paper towels, weigh boats), and contaminated PPE.

o Aqueous Solutions: Solutions of Aurantinidin in water or aqueous buffers.

o Organic Solvent Solutions: Solutions of Aurantinidin in organic solvents. Note: While
Aurantinidin is primarily water-soluble, any use of organic solvents necessitates
segregation into the appropriate organic waste stream.

o Contaminated Sharps: Any needles, pipette tips, or broken glass contaminated with
Aurantinidin.

o Waste Collection and Containment:

o Solid Waste: Collect in a clearly labeled, sealed plastic bag or a designated solid waste
container.

o Aqueous Solutions: Collect in a compatible, leak-proof container (e.g., a high-density
polyethylene (HDPE) carboy). The container must be clearly labeled as "Aqueous
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Aurantinidin Waste." Do not mix with other waste streams.

o Organic Solvent Solutions: Collect in a designated "Halogenated" or "Non-Halogenated"
organic waste container, depending on the solvent used. The container must be clearly
labeled with all chemical constituents.

o Contaminated Sharps: Dispose of immediately into a designated sharps container.

e Labeling and Storage:

o All waste containers must be clearly labeled with the full chemical name ("Aurantinidin
Waste") and the primary solvent if in solution.

o Store waste containers in a designated satellite accumulation area within the laboratory.
o Ensure containers are tightly sealed to prevent spills or evaporation.
» Final Disposal:
o Arrange for the collection of the waste by your institution's EHS department.
o Do not dispose of solid Aurantinidin waste in the regular trash.

o Do not pour Aurantinidin solutions down the drain unless explicitly permitted by your
institution's EHS guidelines for non-hazardous, water-soluble organic compounds. In a
laboratory setting, it is best practice to collect all chemical waste for professional disposal.

Spill Management

In the event of a spill:

e Personnel Precautions: Wear appropriate PPE, including gloves, eye protection, and a lab
coat.

e Containment and Cleanup:

o For solid spills, gently sweep up the material to avoid creating dust and place it in the solid
waste container.
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o For liquid spills, absorb the solution with an inert absorbent material (e.g., vermiculite,
sand, or absorbent pads). Collect the contaminated absorbent material and place it in the

solid waste container.

» Surface Decontamination: Clean the spill area with soap and water.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of

Aurantinidin waste.
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Caption: Workflow for the proper disposal of Aurantinidin waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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